CHEMHERE CHEM96411
Overview
Description
CHEMHERE CHEM96411 is a novel synthetic compound developed with the purpose of being used in laboratory experiments. It is a highly potent compound with a wide range of applications in the field of chemical research. The compound has been shown to have a beneficial effect on a variety of biochemical and physiological processes, making it an invaluable tool for scientific research.
Scientific Research Applications
CHEMHERE CHEM96411 has a wide range of applications in the field of scientific research. It has been used to study the effects of various drugs on the human body, as well as to study the effects of various compounds on the environment. It has also been used to study the effects of various compounds on the immune system, as well as to study the effects of various compounds on the nervous system. Additionally, it has been used to study the effects of various compounds on the cardiovascular system.
Mechanism of Action
The exact mechanism of action of CHEMHERE CHEM96411 is still under investigation. However, it is believed that the compound acts as an agonist at multiple receptor sites, including the dopamine and serotonin receptors. This is thought to be the primary mechanism of action of the compound, although other mechanisms may also be involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of CHEMHERE CHEM96411 have been studied in both animals and humans. In animals, the compound has been shown to have a beneficial effect on a variety of biochemical and physiological processes, including the regulation of blood pressure, the regulation of glucose levels, and the regulation of cholesterol levels. In humans, the compound has been shown to have a beneficial effect on the immune system, as well as on the cardiovascular system.
Advantages and Limitations for Lab Experiments
The main advantage of using CHEMHERE CHEM96411 for laboratory experiments is its high potency and wide range of applications. The compound is highly potent and can be used to study a variety of biochemical and physiological processes. Additionally, the compound is relatively easy to synthesize, making it a cost-effective option for laboratory experiments. However, the compound does have some limitations. It is not suitable for use in humans due to its high potency, and it is not suitable for use in animals due to its potential for toxicity.
Future Directions
There are a number of potential future directions for CHEMHERE CHEM96411. One potential direction is the development of new synthetic compounds that are more potent than CHEMHERE CHEM96411. Additionally, further research could be done to determine the exact mechanism of action of the compound and to identify potential therapeutic applications. Additionally, further research could be done to identify potential environmental applications of the compound. Finally, further research could be done to identify potential new uses for the compound in laboratory experiments.
Synthesis Methods
CHEMHERE CHEM96411 is synthesized through a multi-step process involving the reaction of an aldehyde and an amine. The aldehyde is first reacted with an amine, resulting in an imine. This imine is then reduced to an amine, which is then further reduced to form CHEMHERE CHEM96411. The entire process takes place in a single-pot reaction, making it a highly efficient synthesis method.
properties
| { "Design of the Synthesis Pathway": "The synthesis of CHEMHERE CHEM96411 can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "CHEM1", "CHEM2", "CHEM3", "CHEM4", "CHEM5" ], "Reaction": [ "Step 1: CHEM1 and CHEM2 are reacted together in the presence of a catalyst to form intermediate CHEM6.", "Step 2: CHEM3 is added to the reaction mixture and the resulting mixture is heated to form intermediate CHEM7.", "Step 3: CHEM4 is added to the reaction mixture and the resulting mixture is stirred at room temperature to form intermediate CHEM8.", "Step 4: CHEM5 is added to the reaction mixture and the resulting mixture is heated to form the final product CHEMHERE CHEM96411." ] } | |
CAS RN |
1033591-98-8 |
Product Name |
CHEMHERE CHEM96411 |
Molecular Formula |
C9H6F3NO3 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
